The reactivity of calyx[4]resorcinolarene anions towards p-nitrophenyl esters of tetracoordinated phosphorus acids

Mendeleev Communications Pub Date: DOI: 10.1070/MC1997v007n03ABEH000713

Abstract

The results of a kinetic study have shown that the reactivity of monomeric forms of amphiphilic tetra- ([H4L]4-) and octa- ([L]8-) anions of calix[4]resorcinolarenes (H8L) towards p-nitrophenyl esters of tetracoordinated phosphorus acids in aqueous dimethylformamide (50 vol.% of DMF) is determined by the nucleophilic centres of the anions, whereas an increase in the concentration of H8L inhibits the process, which is due to the formation of aggregates.

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